Cas no 361168-79-8 (N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-fluorobenzamide)

• Product Name: N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-fluorobenzamide
• CAS No: 361168-79-8
• MF: C₁₆H₁₈FN₃OS
• MW: 319.397025585175
• CID: 6384829
• PubChem ID: 4383455
• Update Time: 2023-12-26

N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-{2-tert-butyl-2H,4H,6H-thieno3,4-cpyrazol-3-yl}-3-fluorobenzamide
• N-(2-(tert-butyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl)-3-fluorobenzamide
• Benzamide, N-[2-(1,1-dimethylethyl)-2,6-dihydro-4H-thieno[3,4-c]pyrazol-3-yl]-3-fluoro-
• N-{2-tert-butyl-2H,4H,6H-thieno[3,4-c]pyrazol-3-yl}-3-fluorobenzamide
• N-(2-tert-butyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-3-fluorobenzamide
• N-(2-(tert-butyl)-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-3-fluorobenzamide
• SR-01000442684-1
• Oprea1_295470
• AKOS024576307
• SR-01000442684
• F0396-0127
• EU-0005983
• 361168-79-8

• Inchi： 1S/C16H18FN3OS/c1-16(2,3)20-14(12-8-22-9-13(12)19-20)18-15(21)10-5-4-6-11(17)7-10/h4-7H,8-9H2,1-3H3,(H,18,21)
• InChI Key： VCGDOZJNAMCCQO-UHFFFAOYSA-N
• SMILES： S1CC2C(C1)=C(NC(C1C=CC=C(C=1)F)=O)N(C(C)(C)C)N=2

Computed Properties

• Exact Mass: 319.11546154g/mol
• Monoisotopic Mass: 319.11546154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 428
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 72.2Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 407.7±45.0 °C(Predicted)
• pka: 12.23±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives